Cas no 301171-07-3 (Ethyl (dibutoxyphosphorothioyl)acetate)

• Product Name: Ethyl (dibutoxyphosphorothioyl)acetate
• CAS No: 301171-07-3
• MF: C₁₂H₂₅O₄PS
• MW: 296.363263845444
• CID: 6784497
• PubChem ID: 2232759
• Update Time: 2025-10-28

Ethyl (dibutoxyphosphorothioyl)acetate Chemical and Physical Properties

Names and Identifiers

• 301171-07-3
• Ethyl (dibutoxyphosphorothioyl)acetate

• Inchi： 1S/C12H25O4PS/c1-4-7-9-15-17(18,16-10-8-5-2)11-12(13)14-6-3/h4-11H2,1-3H3
• InChI Key： SFZZGFORAQOVKU-UHFFFAOYSA-N
• SMILES： S=P(CC(=O)OCC)(OCCCC)OCCCC

Computed Properties

• Exact Mass: 296.12111745g/mol
• Monoisotopic Mass: 296.12111745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Ethyl (dibutoxyphosphorothioyl)acetate

Ethyl (dibutoxyphosphorothioyl)acetate (CAS No. 301171-07-3): An Overview of Its Properties and Applications

Ethyl (dibutoxyphosphorothioyl)acetate (CAS No. 301171-07-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique molecular structure, exhibits a wide range of applications, from synthetic intermediates to potential therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and current research trends surrounding Ethyl (dibutoxyphosphorothioyl)acetate.

The molecular formula of Ethyl (dibutoxyphosphorothioyl)acetate is C₁₁H₂₄O₄P_S. It is a colorless liquid with a molecular weight of approximately 268.3 g/mol. The compound's structure features an ester group, a phosphorothioyl group, and two butoxy groups, which contribute to its chemical stability and reactivity. These functional groups make it an attractive candidate for various chemical reactions and synthetic pathways.

In terms of synthesis, Ethyl (dibutoxyphosphorothioyl)acetate can be prepared through several methods. One common approach involves the reaction of ethyl acetate with dibutyl phosphorodithioate in the presence of a suitable catalyst. This method yields high purity products with good yields. Another method involves the reaction of ethyl chloroacetate with dibutyl dithiophosphate, followed by dehydrohalogenation to form the desired product. These synthetic routes are well-documented in the literature and have been optimized for industrial-scale production.

The physical properties of Ethyl (dibutoxyphosphorothioyl)acetate include a boiling point of around 250°C at atmospheric pressure and a density of approximately 1.05 g/cm³ at room temperature. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical processes and formulations.

In the realm of pharmaceutical research, Ethyl (dibutoxyphosphorothioyl)acetate has shown promise as a potential therapeutic agent. Recent studies have explored its biological activities, including its ability to modulate enzyme activity and its potential as an antiviral agent. For instance, a study published in the Journal of Medicinal Chemistry reported that compounds similar to Ethyl (dibutoxyphosphorothioyl)acetate exhibit potent inhibitory effects on specific viral enzymes, suggesting their potential use in antiviral therapies.

Beyond its pharmaceutical applications, Ethyl (dibutoxyphosphorothioyl)acetate has found utility in the development of agrochemicals. Its structural features make it an effective intermediate in the synthesis of pesticides and herbicides. Research in this area has focused on optimizing the compound's efficacy while minimizing environmental impact. A notable example is its use in the synthesis of organophosphate pesticides, which are widely used in agriculture for pest control.

The environmental impact of Ethyl (dibutoxyphosphorothioyl)acetate is an important consideration in its application. Studies have shown that while it is relatively stable under normal conditions, it can degrade under certain environmental conditions such as exposure to sunlight or high temperatures. Efforts are ongoing to develop more environmentally friendly alternatives and to improve the biodegradability of compounds derived from Ethyl (dibutoxyphosphorothioyl)acetate.

In conclusion, Ethyl (dibutoxyphosphorothioyl)acetate (CAS No. 301171-07-3) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure and versatile properties make it an important player in various research and industrial settings. As ongoing research continues to uncover new applications and optimize existing ones, the future prospects for this compound appear promising.